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Compound of Interest

Compound Name: BMS-911172

cat. No.: B1574176

To understand the disposal logic, we must first quantify the compound's persistence. BMS-
911172 is chemically stable, meaning standard benchtop chemical deactivation (e.g., 10%
bleach) is insufficient to degrade the pharmacophore reliably.[1]

Property Data Operational Implication

AAK1 Inhibitor (Small Bioactive; requires thermal
Compound Class

Molecule) destruction.[1]

Fluorinated motif increases
Molecular Formula Ci1e6H19F2N303 metabolic/environmental
stability.[1]

Low solubility; prone to
Solubility (Water) 0.60 mg/mL (pH 7.[1][2]4) precipitation in drains

(clog/accumulation risk).[1]

DMSO waste streams require
Solubility (DMSO) > 10 mg/mL specific solvent handling

codes.[1]

Highly potent; trace quantities
Bioactivity IC50 = 12-51 nM (Enzymatic) are environmentally significant.

[1]

Data aggregated from MedChemExpress and MedKoo technical sheets [1, 2].
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Waste Stream Segregation Protocol

The following protocol utilizes a "Source-Separation" methodology. By segregating waste at the
point of generation, you ensure compliance and reduce the volume of high-cost incineration
waste.[1]

A. Solid Waste (Trace Contamination)

Applies to: Pipette tips, weigh boats, gloves, and empty vials.[1]

o Collection: Do not use standard biohazard bags (autoclaving does not destroy this
molecule).[1] Use White/Blue Pharmaceutical Waste Bins (or site-specific equivalent for
incineration).[1]

 Validation: Visually inspect that no free-flowing liquid is present.[1]

e Disposal: Seal and tag for Incineration Only.

B. Liquid Waste (Stock Solutions & Mother Liquors)

Applies to: Expired DMSO stocks, unused reaction mixtures.[1]

e Primary Containment: Collect in a dedicated High-Density Polyethylene (HDPE) carboy
labeled "Non-Halogenated Organic Solvents + Trace API" (assuming DMSO/Methanol
carrier).

e No Drain Disposal:NEVER pour BMS-911172 down the sink. Its fluorinated structure resists
hydrolysis in standard water treatment plants.[1]

e Labeling: Label must explicitly state: Contains BMS-911172 (Kinase Inhibitor).[1][3]

C. Aqueous Waste (Cell Culture Media)

Applies to: Media containing nM concentrations of BMS-911172.[1]

» Deactivation (Biological Only): Add bleach to kill biological agents (cells/virus) if required by
biosafety level.[1] Note: This kills the biology but does not destroy the BMS-911172 chemical
structure.[1]
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e Sequestration: If concentration is >1 pM, collect as liquid chemical waste.[1] If <1 uM (trace),
consult local EHS; many sites permit drain disposal for trace media only after massive
dilution, but incineration is the zero-risk best practice.[1]

Visualizing the Decision Pathway

The following diagram illustrates the critical decision nodes for handling BMS-911172 waste.
This workflow prevents the common error of treating chemical inhibitors as simple biohazard
waste.
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Figure 1: Decision tree for segregating BMS-911172 waste streams to ensure environmental
compliance.[1]

Emergency Spillage Procedures

In the event of a spill of BMS-911172 (solid powder or stock solution), follow this "Wet-Wipe &
Sequester" protocol to prevent aerosolization.

PPE Upgrade: Don double nitrile gloves and a P95/N95 respirator if handling powder >10 mg
(to prevent inhalation of bioactive dust).[1]

o Containment:
o Liquid Spill: Cover with absorbent pads.[1]

o Powder Spill: Cover with a wet paper towel (dampened with water or ethanol) to prevent
dust generation.[1] Do not sweep dry powder.[1]

o Cleanup: Wipe the area from the outside in.

o Disposal: Place all cleanup materials (pads, gloves, wipes) into a sealed plastic bag, then
transfer to the Solid Pharmaceutical Waste bin (Incineration).[1]

e Wash: Clean the surface with 70% Ethanol and then soap and water to remove sticky
residues.

Regulatory Context & Compliance

While BMS-911172 is not a federally listed RCRA hazardous waste (P-list or U-list), it falls
under the "Best Management Practices" for Investigational Drug Products.[1]

o EPA Guidance: The EPA recommends incineration for all non-regulated pharmaceuticals to
prevent water contamination [3].

e Transport vs. Waste: Do not confuse DOT "Non-Hazardous" (safe to ship) with "Non-
Regulated Waste."[1] The lack of acute toxicity (LD50) does not negate chronic aquatic
toxicity risks associated with kinase inhibitors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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